- 2-(Trimethylsilyl)ethanol as a new alcohol equivalent for copper-catalyzed coupling of aryl iodides, Tetrahedron Letters, 2011, 52(41), 5338-5341
Cas no 934180-47-9 (2-Methyl-3-(trifluoromethyl)phenol)
934180-47-9 structure
Product Name:2-Methyl-3-(trifluoromethyl)phenol
CAS No:934180-47-9
MF:C8H7F3O
MW:176.135792970657
MDL:MFCD09832280
CID:4555451
PubChem ID:20111698
Update Time:2024-10-26
2-Methyl-3-(trifluoromethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYL-3-(TRIFLUOROMETHYL)PHENOL
- 2-methyl-3-trifluoromethylphenol
- 3-Hydroxy-2-methylbenzotrifluoride
- AMY6243
- SY228312
- 2-Methyl-3-(trifluoromethyl)phenol (ACI)
- VTKJXOXHZAEQQU-UHFFFAOYSA-N
- SCHEMBL911639
- 934180-47-9
- CS-0153511
- AKOS006280944
- DTXSID801297404
- AC8029
- MFCD09832280
- JS-4573
- DB-393392
- 2-Methyl-3-(trifluoromethyl)phenol
-
- MDL： MFCD09832280
- Inchi： 1S/C8H7F3O/c1-5-6(8(9,10)11)3-2-4-7(5)12/h2-4,12H,1H3
- InChI Key： VTKJXOXHZAEQQU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1C)O)(F)F
Computed Properties
- Exact Mass: 176.04489933g/mol
- Monoisotopic Mass: 176.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2
2-Methyl-3-(trifluoromethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004085-250mg |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 250mg |
$480.00 | 2023-08-31 | |
| Alichem | A014004085-500mg |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 500mg |
$806.85 | 2023-08-31 | |
| Alichem | A014004085-1g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 1g |
$1564.50 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YL386-5g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 5g |
1289.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YL386-200mg |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 200mg |
115.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YL386-1g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 1g |
352.0CNY | 2021-07-15 | |
| Apollo Scientific | PC302262-1g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 1g |
£15.00 | 2023-09-02 | |
| Apollo Scientific | PC302262-5g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 5g |
£69.00 | 2023-09-02 | |
| Apollo Scientific | PC302262-25g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 25g |
£320.00 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X00475-1g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 1g |
¥69.0 | 2024-07-18 |
2-Methyl-3-(trifluoromethyl)phenol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethylformamide ; 1 h, 60 °C
Reference
2-Methyl-3-(trifluoromethyl)phenol Preparation Products
2-Methyl-3-(trifluoromethyl)phenol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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